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6,6',12-Trimethoxy-2,2'-dimethylberbaman-7-ol (1'beta)- 6,6',12-Trimethoxy-2,2'-dimethylberbaman-7-ol (1'beta)-
Brand Name: Vulcanchem
CAS No.: 10172-02-8
VCID: VC0239542
InChI: InChI=1S/C37H40N2O6/c1-38-15-13-23-19-31(42-4)32-21-27(23)28(38)17-22-9-11-26(12-10-22)44-36-25(7-6-8-30(36)41-3)18-29-34-24(14-16-39(29)2)20-33(43-5)35(40)37(34)45-32/h6-12,19-21,28-29,40H,13-18H2,1-5H3/t28-,29-/m1/s1
SMILES: CN1CCC2=CC(=C3C=C2C1CC4=CC=C(C=C4)OC5=C(CC6C7=C(O3)C(=C(C=C7CCN6C)OC)O)C=CC=C5OC)OC
Molecular Formula: C37H40N2O6
Molecular Weight: 608.7 g/mol

6,6',12-Trimethoxy-2,2'-dimethylberbaman-7-ol (1'beta)-

CAS No.: 10172-02-8

Main Products

VCID: VC0239542

Molecular Formula: C37H40N2O6

Molecular Weight: 608.7 g/mol

6,6',12-Trimethoxy-2,2'-dimethylberbaman-7-ol (1'beta)- - 10172-02-8

CAS No. 10172-02-8
Product Name 6,6',12-Trimethoxy-2,2'-dimethylberbaman-7-ol (1'beta)-
Molecular Formula C37H40N2O6
Molecular Weight 608.7 g/mol
IUPAC Name (1R,15R)-9,21,26-trimethoxy-16,31-dimethyl-7,24-dioxa-16,31-diazaheptacyclo[23.6.2.23,6.115,19.08,13.028,32.023,34]hexatriaconta-3(36),4,6(35),8(13),9,11,19,21,23(34),25,27,32-dodecaen-22-ol
Standard InChI InChI=1S/C37H40N2O6/c1-38-15-13-23-19-31(42-4)32-21-27(23)28(38)17-22-9-11-26(12-10-22)44-36-25(7-6-8-30(36)41-3)18-29-34-24(14-16-39(29)2)20-33(43-5)35(40)37(34)45-32/h6-12,19-21,28-29,40H,13-18H2,1-5H3/t28-,29-/m1/s1
Standard InChIKey XWPNIUMAGJGPDD-FQLXRVMXSA-N
Isomeric SMILES CN1CCC2=CC(=C3C=C2[C@H]1CC4=CC=C(C=C4)OC5=C(C[C@@H]6C7=C(O3)C(=C(C=C7CCN6C)OC)O)C=CC=C5OC)OC
SMILES CN1CCC2=CC(=C3C=C2C1CC4=CC=C(C=C4)OC5=C(CC6C7=C(O3)C(=C(C=C7CCN6C)OC)O)C=CC=C5OC)OC
Canonical SMILES CN1CCC2=CC(=C3C=C2C1CC4=CC=C(C=C4)OC5=C(CC6C7=C(O3)C(=C(C=C7CCN6C)OC)O)C=CC=C5OC)OC
Synonyms (1/'R)-6,6/',12-Trimethoxy-2,2/'-dimethylberbaman-7-ol
PubChem Compound 3084065
Last Modified Nov 11 2021
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